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Compound of Interest

Compound Name: 21-Deoxyneridienone B

Cat. No.: B15593552

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
21-Deoxyneridienone B is a naturally occurring steroid molecule that has been identified in

select studies. This technical guide serves to consolidate the currently available spectroscopic

information for this compound. However, a comprehensive search of publicly accessible

scientific literature and chemical databases did not yield the original primary research article

describing the isolation and detailed spectroscopic characterization of 21-Deoxyneridienone
B. Consequently, experimental protocols and detailed quantitative NMR and MS data are not

available at this time. This document presents the fundamental chemical properties that have

been reported.

Chemical Properties
A summary of the basic chemical properties of 21-Deoxyneridienone B is provided in Table 1.

This information is compiled from various chemical supplier databases.

Table 1: Chemical Properties of 21-Deoxyneridienone B
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Property Value

CAS Number 924910-83-8

Molecular Formula C₂₁H₂₈O₃

Molecular Weight 328.45 g/mol

Spectroscopic Data (Currently Unavailable)
Detailed experimental Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) data

for 21-Deoxyneridienone B could not be located in the available scientific literature. Typically,

a full characterization would include:

¹H NMR: Proton NMR provides information on the chemical environment and connectivity of

hydrogen atoms in the molecule.

¹³C NMR: Carbon NMR identifies the different carbon environments within the molecular

structure.

2D NMR (COSY, HSQC, HMBC): These experiments establish correlations between protons,

between protons and carbons, and long-range carbon-proton correlations, which are crucial

for assigning the complete chemical structure.

Mass Spectrometry (MS): Provides the accurate molecular weight and fragmentation pattern

of the molecule, confirming the elemental composition and aiding in structural elucidation.

Techniques such as High-Resolution Mass Spectrometry (HRMS) are essential for

determining the precise molecular formula.

Experimental Protocols (Currently Unavailable)
Without the primary publication, the specific experimental protocols used for the isolation and

acquisition of spectroscopic data for 21-Deoxyneridienone B cannot be provided. A general

workflow for the spectroscopic analysis of a novel natural product is outlined below.

General Workflow for Spectroscopic Analysis of a
Natural Product
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The following diagram illustrates a typical workflow for the isolation and spectroscopic

characterization of a natural compound like 21-Deoxyneridienone B.

Isolation

Purification

Spectroscopic Analysis

Plant Material (e.g., Nerium oleander)

Extraction with Solvent

Crude Extract

Column Chromatography

Fractions

HPLC Purification

Pure Compound (21-Deoxyneridienone B)

NMR Spectroscopy (1D & 2D) Mass Spectrometry (e.g., HRMS)

Structure Elucidation
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Caption: General workflow for natural product isolation and analysis.

Conclusion
While 21-Deoxyneridienone B has been identified, the detailed primary spectroscopic data

(NMR, MS) and the associated experimental protocols remain elusive in the readily available

scientific literature. The information provided in this guide is based on secondary sources and

chemical databases. Researchers requiring in-depth spectroscopic data are encouraged to

continue searching for the original publication that first reported the isolation and

characterization of this compound. Such a publication would be the definitive source for the

quantitative data and methodologies required for advanced research and drug development

applications.

To cite this document: BenchChem. [Spectroscopic Data of 21-Deoxyneridienone B: A
Technical Overview]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15593552/docs#spectroscopic-data-of-21-
deoxyneridienone-b-a-technical-overview]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Contact our Ph.D. Support Team for a compatibility check
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